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Compound of Interest

Compound Name: 1,1-Diethoxyheptane-d10

Cat. No.: B15582718 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the known physical characteristics

of 1,1-diethoxyheptane. Due to a lack of specific experimental data for the deuterated variant,

1,1-Diethoxyheptane-d10, this document focuses on the well-documented properties of the

non-deuterated parent compound. The physical properties of the deuterated version are

expected to be very similar, with the most significant difference being a slightly higher

molecular weight and density.

Data Presentation: Physical Characteristics
The quantitative data for 1,1-diethoxyheptane are summarized in the table below. These values

serve as a close approximation for 1,1-Diethoxyheptane-d10.
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Physical Characteristic Value Notes

Molecular Formula C₁₁H₂₄O₂

Molecular Weight 188.31 g/mol [1][2][3]

For 1,1-diethoxyheptane. The

estimated molecular weight for

1,1-Diethoxyheptane-d10 is

approximately 198.37 g/mol .

Boiling Point 203-205 °C[4] At atmospheric pressure.

Density 0.835 g/cm³ at 19 °C[4]

The density of the d10 variant

is expected to be slightly

higher.

Refractive Index 1.419[4] At 20 °C.

Melting Point 75-76 °C[4]

This reported value seems

unusually high for a compound

that is liquid at room

temperature and may be

anomalous.

Flash Point 50.4 °C[4]

Appearance Colorless liquid

Odor Fruity, green aroma[1]

Experimental Protocols
Detailed methodologies for determining the key physical characteristics of liquid compounds

like 1,1-diethoxyheptane are outlined below.

1. Boiling Point Determination (Capillary Method)

The boiling point of a liquid can be determined using the capillary method, which relies on the

principle that the boiling point is the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure.[5][6][7]
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Apparatus: A small test tube, a capillary tube sealed at one end, a thermometer, a heating

apparatus (e.g., oil bath or heating block), and a stirrer.

Procedure:

A small amount of the liquid sample (a few milliliters) is placed in the test tube.

The capillary tube is placed in the test tube with its open end submerged in the liquid.

The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level

with the sample.

The apparatus is heated gently and stirred continuously to ensure uniform temperature

distribution.

As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heating is then discontinued, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.[5]

2. Density Determination

The density of a liquid is its mass per unit volume and can be determined using several

methods.[8][9][10][11]

Apparatus: A graduated cylinder or pycnometer, and an analytical balance.

Procedure (using a graduated cylinder):

The mass of a clean, dry graduated cylinder is measured using an analytical balance.

A known volume of the liquid is added to the graduated cylinder. The volume is read from

the bottom of the meniscus.

The mass of the graduated cylinder containing the liquid is measured.
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The mass of the liquid is calculated by subtracting the mass of the empty graduated

cylinder.

The density is then calculated by dividing the mass of the liquid by its volume.

3. Refractive Index Determination

The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance.[12][13][14][15][16]

Apparatus: A refractometer (e.g., an Abbé refractometer).

Procedure:

The refractometer is calibrated using a standard liquid with a known refractive index (e.g.,

distilled water).

A few drops of the sample liquid are placed on the prism of the refractometer.

The prism is closed, and the light source is switched on.

The eyepiece is adjusted until the dividing line between the light and dark fields is sharp

and focused on the crosshairs.

The refractive index is read from the scale. The temperature should be recorded as the

refractive index is temperature-dependent.

Visualizations
Synthesis of 1,1-Diethoxyheptane

1,1-Diethoxyheptane is typically synthesized via the acid-catalyzed acetalization of heptanal

with two equivalents of ethanol.[1]
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Synthesis of 1,1-Diethoxyheptane

Experimental Workflow for Boiling Point Determination

The following diagram illustrates the logical workflow for determining the boiling point of a liquid

sample using the capillary method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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